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Compound of Interest

Compound Name: ZINC oxide

Cat. No.: B043244 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling zinc oxide, a compound widely used in various applications.

Adherence to these protocols is crucial for minimizing risks and ensuring regulatory

compliance.

Essential Personal Protective Equipment (PPE)
When handling zinc oxide, particularly in powder form, a comprehensive PPE strategy is

necessary to prevent exposure. The primary routes of exposure are inhalation and skin contact.

Ingestion can also occur if proper hygiene practices are not followed.

Routine Handling in a Controlled Environment:

Gloves: Chemical-resistant gloves, such as nitrile, neoprene, or PVC, should be worn.[1][2]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against dust particles.[1][2][3][4]

Lab Coat: A standard lab coat should be worn to prevent skin contact.[5]

Handling Bulk Quantities or in Case of Spills:

In situations with a higher risk of dust generation, such as handling bulk quantities or cleaning

up spills, the following additional PPE is required:
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Respiratory Protection: A NIOSH-approved respirator is essential.[2][5] The type of respirator

depends on the concentration of airborne zinc oxide.

Protective Clothing: In addition to a lab coat, coveralls or other protective clothing may be

necessary in bulk dust conditions.[2][4][6]

Exposure Limits and Quantitative Data
Various organizations have established occupational exposure limits for zinc oxide to protect

workers. These limits are crucial for assessing the safety of the laboratory environment.
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Parameter Value
Issuing
Organization

Notes

Permissible Exposure

Limit (PEL) - Fume
5 mg/m³ (8-hour TWA) OSHA

Time-Weighted

Average over an 8-

hour shift.[7][8][9]

Permissible Exposure

Limit (PEL) - Total

Dust

15 mg/m³ (8-hour

TWA)
OSHA

Time-Weighted

Average over an 8-

hour shift.[7][8][9]

Permissible Exposure

Limit (PEL) -

Respirable Dust

5 mg/m³ (8-hour TWA) OSHA

Time-Weighted

Average over an 8-

hour shift.[7][8][9]

Recommended

Exposure Limit (REL)

- Fume

5 mg/m³ (10-hour

TWA)
NIOSH

Time-Weighted

Average over a 10-

hour shift.[7][9][10][11]

Recommended

Exposure Limit (REL)

- Fume (STEL)

10 mg/m³ NIOSH
Short-Term Exposure

Limit.[7][9][10][11]

Recommended

Exposure Limit (REL)

- Dust

5 mg/m³ (10-hour

TWA)
NIOSH

Time-Weighted

Average over a 10-

hour shift.[10]

Recommended

Exposure Limit (REL)

- Dust (Ceiling)

15 mg/m³ NIOSH

Ceiling limit that

should not be

exceeded at any time.

[10]

Threshold Limit Value

(TLV) - Respirable

Fraction

2 mg/m³ (8-hour TWA) ACGIH

Time-Weighted

Average over an 8-

hour shift.[7]

Threshold Limit Value

(TLV) - Respirable

Fraction (STEL)

10 mg/m³ ACGIH
Short-Term Exposure

Limit.[7]

Immediately

Dangerous to Life or

500 mg/m³ NIOSH [9]
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Health (IDLH)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Standard Operating Procedures for Handling Zinc Oxide
Engineering Controls:

Ventilation: Always handle zinc oxide powder in a well-ventilated area.[2][3] Local exhaust

ventilation, such as a fume hood, is recommended to minimize dust generation.[3][5]

Work Practices:

Avoid creating dust.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][7][12]

Do not take contaminated clothing home.[7]

Storage:

Store zinc oxide in a cool, dry, well-ventilated area in a tightly closed container.[4][5][7][12]

Keep away from incompatible materials such as acids, bases, heated magnesium, and

chlorinated rubber.[1][6]

Emergency and Disposal Plans
Spill Response:

In the event of a zinc oxide spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[7]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains or waterways.[3][12]

Clean-up:
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For small spills, use a damp cloth or a vacuum with a HEPA filter to clean up the material.

[4][5] Avoid dry sweeping, which can generate airborne dust.[4][5]

For large spills, wear appropriate PPE, including respiratory protection, and collect the

material into a labeled container for disposal.[6][7]

Decontaminate: Wash the spill area thoroughly after the material has been collected.[7]

Disposal:

Dispose of zinc oxide waste and any contaminated materials in accordance with local,

regional, and national regulations.[5][12] It may be classified as a hazardous waste.[7]

Do not dispose of zinc oxide down the drain, as it is very toxic to aquatic life.[5][6][13]

Visual Guidance: Workflows and Decision Making
To further clarify the necessary procedures, the following diagrams illustrate key decision-

making processes for handling zinc oxide safely.
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PPE Selection for Handling Zinc Oxide

Handling Zinc Oxide

Potential for Dust Generation?

Standard PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

Low

Enhanced PPE:
- NIOSH-approved Respirator

- Chemical Goggles
- Protective Clothing/Coveralls

High
(e.g., bulk handling, spills)

Proceed with Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Zinc Oxide Spill Response Protocol

Zinc Oxide Spill Occurs

Evacuate Area

Don Appropriate PPE
(including respirator)

Contain Spill
(Prevent spreading)

Clean Up Spill
(Use HEPA vacuum or wet method)

Dispose of Waste
(Follow hazardous waste protocols)

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Step-by-step protocol for zinc oxide spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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